6-Methylquinoline-3-carboxylic acid
Overview
Description
6-Methylquinoline-3-carboxylic acid, also known as 6MQC, is a heterocyclic aromatic compound with a molecular formula of C10H8O2. It is a colorless crystalline solid that is soluble in water and ethanol. It is a versatile molecule with a wide range of applications in the fields of organic synthesis, medicinal chemistry and materials science. In organic synthesis, 6MQC is used as a starting material for the synthesis of other heterocyclic compounds. In medicinal chemistry, it has been used for the synthesis of potential drug candidates, such as anti-cancer agents and anti-inflammatory agents. In materials science, it is used for the preparation of polymers and nanomaterials.
Scientific Research Applications
Antibacterial Properties 6-Methylquinoline-3-carboxylic acid has been explored for its potential in synthesizing novel antibacterial agents. For instance, a derivative, 5-amino-6-methylquinoline carboxylic acid, showed promising activity against Gram-positive bacteria, comparable to that of ciprofloxacin. This indicates that modifications of the quinolone structure can lead to significant antibacterial potency (Hong, Se-Ho, & Kim, 1997).
Synthetic Applications The compound also plays a role in the synthesis of other chemicals. For example, 8-methylquinoline-5-carboxylic acid, a related compound, was synthesized from 3-amino-p-toluic acid or by hydrolysis of 5-cyano-8-methylquinoline, demonstrating its utility in the synthesis of complex organic molecules (Gracheva & Tochilkin, 1980).
Supramolecular Frameworks Studies involving 2-methylquinoline, a compound similar to this compound, have shown its utility in creating supramolecular frameworks. This is achieved through hydrogen bonding with carboxylic acid derivatives, leading to the formation of 1D–3D frameworks. Such frameworks are crucial in understanding noncovalent interactions in chemistry (Jin et al., 2012).
Cancer Research Derivatives of isoquinoline-3-carboxylic acid, structurally similar to this compound, have been synthesized and tested for anti-tumor activity. This demonstrates the potential of quinoline derivatives in developing novel anticancer drugs (Gao et al., 2015).
properties
IUPAC Name |
6-methylquinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-7-2-3-10-8(4-7)5-9(6-12-10)11(13)14/h2-6H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XILGKXKKWQIQNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC(=CN=C2C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30562883 | |
Record name | 6-Methylquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30562883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
254883-95-9 | |
Record name | 6-Methylquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30562883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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